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Compound of Interest

Compound Name: Glyasperin A

Cat. No.: B182092 Get Quote

Disclaimer: Specific disposal procedures for Glyasperin A are not readily available in public

resources. The information provided herein is based on general best practices for the disposal

of laboratory chemicals. Researchers, scientists, and drug development professionals must

consult the Safety Data Sheet (SDS) provided by the supplier and their institution's

Environmental Health and Safety (EHS) office for definitive guidance.

Priority Action: Obtain and Review the Safety Data
Sheet (SDS)
The most critical step in ensuring the safe disposal of Glyasperin A is to obtain and thoroughly

review its Safety Data Sheet (SDS). This document will contain specific information regarding

its physical and chemical properties, known hazards, and detailed instructions for safe

handling, storage, and disposal. If an SDS is not readily available, contact the supplier to

request one.

General Chemical Profile: Glyasperin A
While specific disposal data is limited, the following information, useful for a preliminary

assessment, has been compiled from public sources.
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Property Value Source

Chemical Name

3,5,7-trihydroxy-2-[4-hydroxy-

3-(3-methylbut-2-

enyl)phenyl]-6-(3-methylbut-2-

enyl)chromen-4-one

[1]

Molecular Formula C25H26O6 [1][2]

Molecular Weight 422.5 g/mol [1][2]

CAS Number 142474-52-0 [1]

Appearance Yellow powder [2]

Chemical Class Flavonoids [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage

In solvent: -80°C for 6 months;

-20°C for 1 month (protect

from light)

[3]

Step-by-Step General Disposal Protocol for
Laboratory Chemicals
In the absence of specific instructions for Glyasperin A, a risk-based approach should be

adopted. The following protocol outlines the general steps for assessing and disposing of

laboratory chemical waste.

1. Hazard Identification:

Consult the SDS: Section 13 of the SDS will provide disposal considerations. Sections on
toxicological information (11), ecological information (12), and transport information (14) will
also inform the disposal process.
Assess Hazardous Characteristics: Determine if the waste exhibits any of the following
characteristics:
Ignitability: Flashpoint below 60°C.
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Corrosivity: pH ≤ 2 or ≥ 12.5.
Reactivity: Unstable, reacts violently with water, or generates toxic gases.
Toxicity: Harmful or fatal if ingested or absorbed.
Regulatory Lists: Check if Glyasperin A or its components are listed as hazardous waste by
regulatory bodies such as the EPA (P- and U-listed wastes).

2. Waste Segregation:

Properly segregate chemical waste at the point of generation.
Do not mix hazardous waste with non-hazardous waste.
Keep different categories of hazardous waste separate (e.g., halogenated solvents, non-
halogenated solvents, acids, bases).

3. Container Management:

Use appropriate, compatible, and leak-proof containers for waste collection.
Ensure containers are clearly labeled with the words "Hazardous Waste" and the full
chemical names of the contents.
Keep waste containers closed except when adding waste.

4. Disposal Pathway Determination:

Non-Hazardous Waste: If Glyasperin A is determined to be non-hazardous, it may be
permissible to dispose of it as regular laboratory waste. However, this must be confirmed
with your institution's EHS guidelines. Some non-toxic, water-soluble natural products may
be suitable for drain disposal with copious amounts of water, but this is highly regulated and
should not be done without explicit approval.[4]
Hazardous Waste: If Glyasperin A is determined to be hazardous, or if its hazard status is
unknown, it must be disposed of as hazardous waste.
Arrange for collection by your institution's EHS department or a licensed hazardous waste
disposal contractor.
Do not attempt to dispose of hazardous chemical waste down the drain or in the regular
trash.[5]

5. Decontamination of Empty Containers:

Containers that held hazardous chemicals must be decontaminated before disposal.
A common procedure is to triple-rinse the container with a suitable solvent. The rinsate must
be collected and disposed of as hazardous waste.[5]
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Workflow for Laboratory Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical.
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Caption: General workflow for the disposal of laboratory chemical waste.
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Important Considerations for Researchers
Assume Unknowns are Hazardous: If the hazards of a chemical are unknown, treat it as

hazardous until a proper assessment can be completed.

Minimize Waste: Employ good laboratory practices to minimize the generation of chemical

waste. This includes ordering only the necessary quantities of chemicals and using

microscale techniques when possible.

Consult Experts: Your institution's Environmental Health and Safety (EHS) department is the

primary resource for guidance on chemical waste disposal. Always consult with them when

in doubt.

By adhering to these general principles and prioritizing the specific guidance found in the

Safety Data Sheet, researchers can ensure the safe and compliant disposal of Glyasperin A
and other laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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